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Compound of Interest

Compound Name: Diethyl butylphosphonate

CAS No.: 2404-75-3

Cat. No.: B1303801

Get Quote

Introduction & Scope
Diethyl butylphosphonate (DEBP) (CAS: 78-46-6) is a critical organophosphorus compound

used primarily as a simulant for G-series nerve agents (e.g., Sarin, Soman) and V-series

agents. Structural similarities—specifically the phosphorus-carbon (P-C) bond and phosphonyl

ester linkages—allow DEBP to mimic the physical properties and reactivity of CWAs without

carrying their extreme lethality.

This protocol details a robust Gas Chromatography-Mass Spectrometry (GC-MS) workflow for

detecting DEBP in environmental matrices (water/soil). It prioritizes Electron Ionization (EI)

fragmentation mechanisms to ensure positive identification, distinguishing DEBP from naturally

occurring phosphates or other industrial plasticizers.
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Property Data

IUPAC Name Diethyl butylphosphonate

Molecular Formula C₈H₁₉O₃P

Molecular Weight 194.21 g/mol

Structure CH₃(CH₂)₃P(=O)(OCH₂CH₃)₂

Boiling Point ~106–108 °C (at 14 mmHg)

Polarity Moderate (Polar P=O bond)

Solubility
Soluble in alcohols, ketones, DCM; sparingly

soluble in water.

Safety & Handling (Pre-Operational)
WARNING: While DEBP is a simulant, it is an organophosphorus compound with potential

irritant and neurotoxicological effects.

Engineering Controls: All standard preparation must occur within a certified Fume Hood.

PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.

Decontamination: Spills should be treated with 10% sodium carbonate solution to hydrolyze

the ester bonds, followed by water rinse.

Experimental Workflow
The following diagram outlines the critical path from sample extraction to data validation.
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Figure 1: Analytical workflow for the isolation and determination of DEBP.
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Sample Preparation Protocol
Aqueous Samples (Liquid-Liquid Extraction)[1]

Aliquot: Transfer 100 mL of water sample into a 250 mL separatory funnel.

Fortification (Surrogate): Spike with 10 µL of Triethyl Phosphate-d15 or Tributyl Phosphate

(IS) at 10 µg/mL.

Extraction: Add 15 mL of Dichloromethane (DCM). Shake vigorously for 2 minutes with

periodic venting.

Separation: Allow phases to separate (10 min). Collect the lower organic layer.

Repeat: Repeat extraction twice more with fresh DCM. Combine organic extracts.

Drying: Pass combined extract through a funnel containing anhydrous Sodium Sulfate

(Na₂SO₄).

Concentration: Evaporate solvent under a gentle stream of Nitrogen (N₂) at 35°C to a final

volume of 1.0 mL.

Soil/Solid Samples (Ultrasonic Extraction)
Weigh: Place 10 g of soil into a glass centrifuge tube.

Solvent: Add 20 mL of Acetone:DCM (1:1 v/v).

Agitation: Sonicate for 15 minutes.

Centrifuge: Spin at 3000 rpm for 5 minutes. Decant supernatant.

Clean-up (Optional): If matrix is complex, pass through a Silica Gel SPE cartridge (elute

DEBP with Ethyl Acetate).

GC-MS Method Parameters
Gas Chromatograph (GC) Configuration[2]
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Column: Agilent DB-5MS UI (or equivalent 5% phenyl-methylpolysiloxane), 30 m × 0.25 mm

ID × 0.25 µm film.

Rationale: The "Ultra Inert" (UI) phase minimizes adsorption of the polar P=O moiety,

reducing peak tailing which is common in OP analysis.

Carrier Gas: Helium (99.999%) at 1.0 mL/min (Constant Flow).

Inlet: Splitless Mode.

Temperature: 250°C.[1]

Purge Flow: 50 mL/min at 1.0 min.

Oven Program:

Initial: 50°C (Hold 1 min) – Traps volatiles.

Ramp 1: 15°C/min to 200°C.

Ramp 2: 25°C/min to 280°C (Hold 3 min) – Elutes high-boiling matrix.

Mass Spectrometer (MS) Configuration
Source: Electron Ionization (EI) at 70 eV.

Source Temp: 230°C.

Quadrupole Temp: 150°C.

Acquisition Mode:Synchronous SIM/Scan (Recommended).

Scan: 40–450 amu (for library matching).

SIM: Targeted ions for high sensitivity (see Table 1).

Mass Spectral Interpretation & Logic
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Understanding the fragmentation of DEBP is vital for avoiding false positives. The

fragmentation is driven by the McLafferty Rearrangement involving the ethoxy groups.

Fragmentation Pathway[4][5][6][7][8][9][10]
Molecular Ion (M⁺): m/z 194. (Typically low intensity).

Primary Loss (M - 28): Loss of ethylene (C₂H₄) from one ethoxy group via McLafferty

rearrangement.

.

Secondary Loss (M - 28 - 28): Loss of ethylene from the second ethoxy group.

.

Note: The ion at m/z 138 (Butylphosphonic acid cation,

) is often the Base Peak or a major diagnostic ion.

Hydrocarbon Fragments: m/z 57 (Butyl group), m/z 29 (Ethyl).

Molecular Ion (M+)
m/z 194

Mono-acid Ester
[M - C2H4]+

m/z 166

 - C2H4 (McLafferty)

Butylphosphonic Acid
[M - 2xC2H4]+

m/z 138 (Base Peak)

 - C2H4 (McLafferty)
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Figure 2: Primary EI fragmentation pathway for Diethyl Butylphosphonate.

Table 1: Selected Ion Monitoring (SIM) Parameters
Ion Type m/z Purpose

Target (Quant) 138 Base peak; highest sensitivity.

Qualifier 1 166
Diagnostic (loss of one ethyl

group).

Qualifier 2 194 Molecular ion (confirms MW).

Qualifier 3 137
Protonated phosphonic acid

species.

Quality Assurance & Validation (QA/QC)
To ensure the protocol is self-validating, adhere to these criteria:

Linearity: Calibrate using 5 points (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL).

must be

.

Recovery: Spiked matrix samples must yield 70–120% recovery.

Precision: Replicate injections (

) at 1 µg/mL must have RSD

.

Blank Check: Run a solvent blank immediately after high-concentration standards to check

for "memory effects" (carryover), common with organophosphonates in the inlet liner.

Troubleshooting Guide
Tailing Peaks: Indicates active sites in the liner or column. Action: Replace liner with a

deactivated (silanized) glass wool liner; trim 10 cm from column head.
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Low Sensitivity for m/z 194: Normal for EI. Rely on m/z 138 and 166 for quantification.

Ghost Peaks: Check for septum bleed (m/z 73, 207, 281). Ensure septum purge flow is

active.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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